Cas no 1249118-97-5 (1-(1,4-Thiazepan-4-yl)prop-2-en-1-one)

• Product Name: 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one
• CAS No: 1249118-97-5
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6053044
• PubChem ID: 61419364
• Update Time: 2025-10-31

1-(1,4-Thiazepan-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• Z818786554
• 1249118-97-5
• AKOS010679819
• EN300-3458920
• 1-(1,4-thiazepan-4-yl)prop-2-en-1-one
• SCHEMBL23221883
• 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one

• Inchi： 1S/C8H13NOS/c1-2-8(10)9-4-3-6-11-7-5-9/h2H,1,3-7H2
• InChI Key： NGNXDCGXLCTBKH-UHFFFAOYSA-N
• SMILES： S1CCN(C(C=C)=O)CCC1

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.6Ų

Additional information on 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one

1-(1,4-Thiazepan-4-yl)prop-2-en-1-one: An Overview of a Promising Compound (CAS No. 1249118-97-5)

1-(1,4-Thiazepan-4-yl)prop-2-en-1-one (CAS No. 1249118-97-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazepanes, which are cyclic compounds characterized by a seven-membered ring containing one sulfur and one nitrogen atom. The presence of the propenone functional group adds to its chemical versatility and reactivity, making it an intriguing candidate for various biological studies.

The chemical structure of 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one consists of a thiazepane ring attached to a propenone moiety. This combination results in a molecule with both aromatic and heterocyclic characteristics, which can influence its interactions with biological targets. The thiazepane ring is known for its ability to form stable complexes with metal ions, while the propenone group can participate in Michael addition reactions, making the compound highly reactive and versatile in synthetic chemistry.

Recent studies have explored the potential of 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that compounds with similar structures can modulate the activity of certain enzymes and receptors involved in neurodegeneration, such as acetylcholinesterase (AChE) and monoamine oxidase (MAO). These enzymes play crucial roles in the breakdown of neurotransmitters, and their inhibition can have beneficial effects on cognitive function and neuronal health.

In addition to its potential neuroprotective properties, 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one has been investigated for its anti-inflammatory effects. Inflammatory processes are implicated in a wide range of diseases, including cardiovascular disorders, autoimmune conditions, and cancer. Studies have demonstrated that thiazepane derivatives can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting their potential as anti-inflammatory agents.

The pharmacokinetic properties of 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one are also an important area of research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development as a therapeutic agent. Preliminary studies indicate that it has favorable solubility and permeability characteristics, which are essential for effective drug delivery. However, further investigations are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy.

Synthetic methods for the preparation of 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one have been extensively studied. One common approach involves the condensation of 4-aminothiazole with an appropriate aldehyde or ketone followed by cyclization to form the thiazepane ring. The propenone group can be introduced through subsequent reactions such as Michael addition or Wittig reactions. These synthetic routes provide flexibility in modifying the structure of the compound to enhance its biological activity or improve its pharmacological properties.

The safety profile of 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity at therapeutic concentrations and does not cause significant adverse effects on major organs or systems. However, as with any new drug candidate, comprehensive safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 1-(1,4-Thiazepan-4-yl)prop-2-en-1-one (CAS No. 1249118-97-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties for clinical use.